6-[[2-(Trifluoromethyl)phenyl]methylamino]pyridine-3-carboxamide

• Molecular Formula: C14H12F3N3O
• Molecular Weight: 295.26 g/mol
• IUPAC Name: 6-[[2-(trifluoromethyl)phenyl]methylamino]pyridine-3-carboxamide
• InChI: InChI=1S/C14H12F3N3O/c15-14(16,17)11-4-2-1-3-9(11)7-19-12-6-5-10(8-20-12)13(18)21/h1-6,8H,7H2,(H2,18,21)(H,19,20)
• InChI Key: BIZMADCGAOJREB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=NC=C(C=C2)C(=O)N)C(F)(F)F

Description

6-[[2-(Trifluoromethyl)phenyl]methylamino]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H12F3N3O and its molecular weight is 295.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 6-chloronicotinamide (0.053 g, 0.34 mmol), 2,2'-bis(diphenylphosphino)-1,1'-binaphthyl (0.021 g, 0.03 mmol), sodium 2-methylpropan-2-olate (0.065 g, 0.68 mmol) and diacetoxypalladium (7.60 mg, 0.03 mmol) in DME (1 mL) was added (2-(trifluoromethyl)phenyl)methanamine (0.095 mL, 0.68 mmol). The reaction mixture was subjected to microwave irradiation for 4h at 120 C. Only traces of product was observed. The crude product was dissolved in DMSO (2 mL) and purified using Fractionlynx I, (Xbridge Prep C18 5µm OBD 19x150 mm column), with 5 to 95% acetonitrile in 0.2% ammonia at pH 10. 6-(2-(trifluoromethyl)benzylamino)nicotinamide: 1.45 mg (1.5 %)